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Compound of Interest

Compound Name: 2,2-bis(4-chlorophenyl)acetonitrile

cat. No.: B1209525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known synonyms and available data for the
chemical compound 2,2-bis(4-chlorophenyl)acetonitrile. While comprehensive experimental
data for this specific molecule is limited in publicly accessible literature, this document compiles
the available information on its nomenclature and identifiers.

Known Synonyms and Identifiers

2,2-bis(4-chlorophenyl)acetonitrile is identified by the CAS Number 20968-04-1.[1] A
comprehensive list of its known synonyms and alternative names is provided below.

Synonym Source
bis(p-chlorophenyl)acetonitrile PubChem[1]
p,p’-DDCN PubChem[1]
Benzeneacetonitrile, 4-chloro-o-(4-

PubChem|[1]
chlorophenyl)-
2,2-bis(4-chlorophenyl)-acetonitrile PubChem[1]
Bis(p-chlorophenyl)acetonitrile, 95% PubChem[1]
Benzeneacetonitrile, 4-chloro-.alpha.-(4-

PubChem[1]

chlorophenyl)-
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Quantitative Data

A thorough search of scientific databases and chemical supplier information did not yield
specific, experimentally determined quantitative data such as melting point, boiling point, or
solubility for 2,2-bis(4-chlorophenyl)acetonitrile. Researchers are advised to perform their
own analytical characterization to determine these physical properties.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of 2,2-bis(4-
chlorophenyl)acetonitrile are not readily available in the public domain. Researchers may
need to develop methodologies based on the synthesis of structurally similar diarylacetonitrile
compounds. General synthetic strategies could involve the reaction of a substituted
phenylacetonitrile with a chlorobenzene derivative or the cyanation of a corresponding
diarylmethane precursor. Analytical methods would likely involve standard techniques such as
High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry
(GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for characterization and
purity assessment.

Logical Relationships of Identifiers

The following diagram illustrates the hierarchical relationship between the primary chemical
name and its various identifiers.
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2,2-bis(4-chlorophenyl)acetonitrile

is identified by as

CAS: 20968-04-1 Synonyms
bis(p-chlorophenyl)acetonitrile

Benzeneacetonitrile,
4-chloro-o-(4-chlorophenyl)-

Click to download full resolution via product page

Caption: Relationship between the primary name and identifiers for 2,2-bis(4-
chlorophenyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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